Cas no 2227852-60-8 ((2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid)

• Product Name: (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid
• CAS No: 2227852-60-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6008299
• PubChem ID: 165723308
• Update Time: 2025-05-25

(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid
• EN300-1568785
• 2227852-60-8
• (2R)-2-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-24(26(31)32)29-25(30)18-10-4-3-9-17(18)15-28-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,17-18,23-24H,2-4,9-10,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17-,18-,24-/m1/s1
• InChI Key： NOHIAXJUNUZHIU-QZTZHPFYSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid

Introduction to (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid (CAS No: 2227852-60-8)

The compound (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid, with CAS number 2227852-60-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in various research and industrial applications.

At its core, this molecule features a cyclohexane ring with specific stereochemical configurations at positions 1RS and 2SR. The presence of a fluorenylmethoxycarbonyl (Fmoc) group introduces a protective functionality that is widely used in peptide synthesis and other organic transformations. The formamido group attached to the cyclohexane ring further enhances the molecule's reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. Its unique structure allows for the incorporation of biocompatible materials, making it an ideal candidate for targeted drug delivery applications. Researchers have also explored its role in biomedical imaging, where its fluorescence properties under specific conditions enable real-time tracking of molecular processes within living organisms.

The synthesis of (2R)-butanoic acid derivatives has been a focal point in organic chemistry due to their wide-ranging applications in pharmaceuticals and agrochemicals. This compound's stereochemistry plays a crucial role in determining its biological activity, making it a valuable model for studying enantioselective reactions and asymmetric catalysis.

In addition to its chemical significance, this compound has found applications in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has opened new avenues for the development of nanoscale devices and sensors. Recent advancements in SAM technology have leveraged this compound's unique properties to create highly sensitive biosensors for detecting environmental pollutants and disease biomarkers.

From an environmental perspective, the degradation pathways of this compound have been extensively studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the Fmoc group undergoes rapid hydrolysis, reducing its persistence in natural environments. This finding is particularly relevant for industries involved in green chemistry and sustainable manufacturing practices.

Furthermore, the integration of this compound into polymer systems has led to the creation of novel materials with enhanced mechanical and thermal properties. Its ability to act as a crosslinking agent in polymer networks has been exploited in the development of high-performance adhesives and composites used in aerospace and automotive industries.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to improve yield and reduce production costs. Innovations in catalytic processes and green chemistry are expected to play a pivotal role in achieving these goals while minimizing environmental footprint.

In conclusion, (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid (CAS No: 222785